Cas no 2172372-18-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid
• CAS No: 2172372-18-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6003899
• PubChem ID: 165815776
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid
• 2172372-18-6
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}-3-methylbutanoic acid
• EN300-1481993

• Inchi： 1S/C28H28N2O5/c1-17-12-13-24(22(14-17)26(33)30-28(2,3)15-25(31)32)29-27(34)35-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,23H,15-16H2,1-3H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： FBLUBWHGIMMZMA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid

Research Brief on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid (CAS: 2172372-18-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid (CAS: 2172372-18-6). This compound, characterized by its unique structural features, has emerged as a promising candidate in drug discovery and development. The following research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in peptide synthesis. Recent studies have explored its role as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under various conditions have been thoroughly investigated. Researchers have reported that this compound exhibits excellent compatibility with standard SPPS protocols, making it a valuable tool for the production of complex peptides with high purity and yield.

In addition to its utility in peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may possess modulatory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. These findings open new avenues for its application in the development of anti-inflammatory agents and other therapeutic modalities.

Recent synthetic methodologies have also focused on optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid, which minimizes byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and reproducibility are critical factors.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations indicate that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid exhibits favorable binding affinities to certain protein receptors, suggesting its potential as a lead compound in drug design. These simulations are supported by experimental data, which validate the predicted interactions and highlight the compound's specificity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research aims to elucidate these aspects, with the goal of advancing this compound toward clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-3-methylbutanoic acid (CAS: 2172372-18-6) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its applications in peptide synthesis, potential therapeutic benefits, and recent advancements in synthetic methodologies underscore its importance. Future research will likely focus on overcoming existing challenges and exploring its full therapeutic potential, paving the way for innovative treatments in various medical conditions.